Cas no 1804446-63-6 (2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride)

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride is a fluorinated pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—difluoromethyl and trifluoromethyl groups—enhance reactivity and stability, making it a valuable intermediate for introducing fluorinated motifs into target molecules. The carbonyl chloride moiety provides a versatile handle for further functionalization via nucleophilic acyl substitution, enabling efficient derivatization. This compound is particularly useful in the development of bioactive compounds, where fluorination often improves metabolic stability and binding affinity. High purity and consistent performance ensure reliability in demanding synthetic applications. Proper handling under inert conditions is recommended due to its sensitivity to moisture.

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride structure

1804446-63-6 structure

Product Name:2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

CAS No:1804446-63-6

MF:C₈H₃ClF₅NO

MW:259.56053853035

CID:4848785

Update Time:2025-06-10

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

- 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride
- Inchi： 1S/C8H3ClF5NO/c9-6(16)3-1-2-15-5(7(10)11)4(3)8(12,13)14/h1-2,7H
- InChI Key： GECDLVGYYXCJLO-UHFFFAOYSA-N
- SMILES： ClC(C1C=CN=C(C(F)F)C=1C(F)(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 270
XLogP3: 2.9
Topological Polar Surface Area: 30

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029075246-250mg	2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride	1804446-63-6	97%	250mg	$494.40	2022-04-02
Alichem	A029075246-500mg	2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride	1804446-63-6	97%	500mg	$806.85	2022-04-02
Alichem	A029075246-1g	2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride	1804446-63-6	97%	1g	$1,534.70	2022-04-02

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Additional information on 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride

Comprehensive Overview of 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804446-63-6)

2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride (CAS No. 1804446-63-6) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique difluoromethyl and trifluoromethyl substituents, serves as a critical intermediate in the synthesis of advanced molecules. Its carbonyl chloride functionality makes it a versatile building block for amide and ester formations, which are pivotal in drug discovery and material science applications.

The growing demand for fluorinated compounds in modern chemistry has positioned 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride as a compound of interest. Researchers are particularly drawn to its potential in developing next-generation pharmaceuticals, owing to the enhanced metabolic stability and bioavailability imparted by its fluorine atoms. Recent studies highlight its utility in creating kinase inhibitors and antiviral agents, aligning with the global focus on targeted therapies and infectious disease control.

From an industrial perspective, the synthesis of CAS 1804446-63-6 involves meticulous control of reaction conditions to ensure high purity and yield. The compound's stability under various conditions makes it suitable for scalable production, addressing the needs of high-throughput screening and combinatorial chemistry. Its compatibility with automated synthesis platforms further enhances its appeal in drug development pipelines.

Environmental and safety considerations are paramount when handling 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride. While not classified as hazardous under standard regulations, proper storage in anhydrous environments and the use of inert atmospheres are recommended to prevent degradation. The compound's low ecological toxicity profile, as indicated by preliminary assessments, supports its sustainable use in green chemistry initiatives.

Market trends indicate a rising interest in fluorinated pyridine derivatives, driven by their applications in crop protection and veterinary medicine. The agrochemical sector, in particular, values the compound's role in synthesizing herbicides with improved selectivity and reduced environmental persistence. This aligns with the industry's shift toward precision agriculture and eco-friendly solutions.

Analytical characterization of CAS 1804446-63-6 typically employs techniques such as NMR spectroscopy, HPLC-MS, and X-ray crystallography to confirm structural integrity. These methods are essential for quality control, especially given the compound's use in regulatory submissions for new chemical entities. Recent advancements in AI-driven molecular modeling have also facilitated the prediction of its reactivity and interactions, streamlining R&D processes.

In conclusion, 2-(Difluoromethyl)-3-(trifluoromethyl)pyridine-4-carbonyl chloride represents a convergence of innovation and practicality in fluorine chemistry. Its multifaceted applications—from life sciences to industrial catalysis—underscore its importance in addressing contemporary scientific challenges. As research continues to uncover new utilities, this compound is poised to remain a cornerstone in the development of cutting-edge chemical solutions.